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Compound of Interest

Compound Name: 2-Chloro-4-(hydroxymethyl)phenol

Cat. No.: B008555

Essential Safety and Handling Guide for 2-
Chloro-4-(hydroxymethyl)phenol

For Immediate Reference: A comprehensive guide for researchers, scientists, and drug
development professionals on the safe handling, storage, and disposal of 2-Chloro-4-
(hydroxymethyl)phenol. This document provides critical safety information, detailed
operational protocols, and emergency procedures.

Chemical Identity and Hazards

2-Chloro-4-(hydroxymethyl)phenol is a phenolic compound with applications in the synthesis
of polymers, dyes, and pharmaceuticals. It is crucial to handle this chemical with care due to its
potential health hazards.

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Skin Irritation (Category 2): Causes skin irritation.

Serious Eye Damage (Category 1): Causes serious eye damage.

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation:
May cause respiratory irritation.
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Property Value Source
Molecular Formula C7H+CIO2 PubChem
Molecular Weight 158.58 g/mol PubChem
CAS Number 105960-29-0 PubChem
Physical State Solid AOBChem
Melting Point 108 - 112 °C ChemSrc
B ) 326.9 °C at 760 mmHg
Boiling Point ) ChemSrc
(Predicted)
Information not readily
- available. Phenol, a related
Water Solubility ] ]
compound, is soluble in water
(8.3 g/100 mL).
LD50 (Oral, Rat) for Phenol 317 mg/kg PubChem
LD50 (Dermal, Rabbit) for
630 mg/kg PubChem

Phenol

Note: Specific toxicity data for 2-Chloro-4-(hydroxymethyl)phenol is not readily available.

The provided LD50 values for phenol are for reference and indicate a high level of toxicity.

Personal Protective Equipment (PPE) and
Engineering Controls

Strict adherence to safety protocols is mandatory when handling 2-Chloro-4-

(hydroxymethyl)phenol to minimize exposure risk.

Engineering Controls:

» Always handle this compound within a certified chemical fume hood to ensure adequate

ventilation and to minimize inhalation exposure.
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e Ensure an eyewash station and a safety shower are readily accessible in the immediate
work area.

Personal Protective Equipment (PPE):

¢ Gloves: Double-gloving with nitrile gloves is recommended for incidental contact. For
prolonged handling or in case of a spill, heavy-duty neoprene or butyl rubber gloves should
be used. Always inspect gloves for any signs of degradation or punctures before use.

o Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in
addition to goggles when there is a risk of splashing.

e Lab Coat: A flame-resistant lab coat must be worn at all times.

» Respiratory Protection: If working outside of a fume hood is unavoidable, a NIOSH-approved
respirator with an organic vapor cartridge is required.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 2-Chloro-4-(hydroxymethyl)phenol is essential for
laboratory safety.

Pre-Handling Checkilist:

Verify that the chemical fume hood is functioning correctly.

Ensure all necessary PPE is available and in good condition.

Confirm the location of the nearest eyewash station and safety shower.

Have a designated and properly labeled waste container ready for chemical waste.
Handling Procedure:
o Don the appropriate PPE before entering the designated handling area.

o Perform all weighing and transferring of the solid compound within the chemical fume hood.
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e Avoid creating dust. Use a spatula for transferring the solid.

« If preparing a solution, add the solid to the solvent slowly to avoid splashing.
o Keep the container closed when not in use.

Post-Handling:

e Thoroughly decontaminate the work area with a suitable cleaning agent.

o Dispose of all contaminated materials, including disposable PPE, in the designated
hazardous waste container.

e Wash hands and any exposed skin thoroughly with soap and water after completing the
work.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 2-Chloro-4-(hydroxymethyl)phenol and its associated waste is critical to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

» Solid Waste: Collect all solid waste contaminated with 2-Chloro-4-(hydroxymethyl)phenol,
including residual powder, contaminated weighing paper, and disposable labware, in a
dedicated, clearly labeled hazardous waste container.

e Liquid Waste: Collect all liquid waste, including reaction mixtures and rinsing solvents, in a
separate, compatible, and clearly labeled hazardous waste container for chlorinated organic
compounds.

o Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a
designated sharps container.

Disposal Procedure:

» All waste containers must be kept securely closed except when adding waste.
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» Store waste containers in a designated, well-ventilated secondary containment area, away
from incompatible materials.

e Do not dispose of 2-Chloro-4-(hydroxymethyl)phenol down the drain or in the regular
trash.

» Follow your institution's specific procedures for hazardous waste pickup and disposal.

Emergency Procedures: Spill and Exposure
Response

Immediate and appropriate action is crucial in the event of a spill or exposure.
Spill Response:
e Minor Spill (within a fume hood):

o Ensure appropriate PPE is worn.

o Use an absorbent material (e.g., vermiculite, sand, or a commercial spill kit for organic
compounds) to contain and absorb the spill.

o Carefully collect the absorbed material and any contaminated debris into a labeled
hazardous waste container.

o Decontaminate the spill area with a suitable solvent and then wash with soap and water.
e Major Spill (outside a fume hood or a large volume):

o Evacuate the immediate area and alert others.

[¢]

If the spill is flammable, extinguish all ignition sources.

Close the doors to the affected area and post a warning sign.

[¢]

o

Contact your institution's emergency response team or environmental health and safety
department immediately.
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Exposure Response:
e Skin Contact:
o Immediately flush the affected area with copious amounts of water for at least 15 minutes.
o Remove all contaminated clothing while under the safety shower.
o Seek immediate medical attention.
e Eye Contact:
o Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open.
o Seek immediate medical attention.
e Inhalation:
o Move the individual to fresh air immediately.
o If breathing is difficult, administer oxygen.
o Seek immediate medical attention.
 Ingestion:
o Do NOT induce vomiting.
o If the person is conscious, rinse their mouth with water.
o Seek immediate medical attention.

Visual Workflow Guides

The following diagrams illustrate the standard operating procedures for handling 2-Chloro-4-
(hydroxymethyl)phenol and responding to a chemical spill.
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Caption: Standard Operating Procedure for Handling 2-Chloro-4-(hydroxymethyl)phenol.
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Caption: Workflow for Responding to a Chemical Spill.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-Chloro-4-
(hydroxymethyl)phenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008555#personal-protective-equipment-for-handling-
2-chloro-4-hydroxymethyl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b008555#personal-protective-equipment-for-handling-2-chloro-4-hydroxymethyl-phenol
https://www.benchchem.com/product/b008555#personal-protective-equipment-for-handling-2-chloro-4-hydroxymethyl-phenol
https://www.benchchem.com/product/b008555#personal-protective-equipment-for-handling-2-chloro-4-hydroxymethyl-phenol
https://www.benchchem.com/product/b008555#personal-protective-equipment-for-handling-2-chloro-4-hydroxymethyl-phenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b008555?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

